Cas no 57020-07-2 (potassium 3-acetyl-6-methyl-4-oxo-4H-pyran-2-olate)

• Product Name: potassium 3-acetyl-6-methyl-4-oxo-4H-pyran-2-olate
• CAS No: 57020-07-2
• MF: C₈H₇KO₄
• MW: 206.237083673477
• CID: 1600449
• PubChem ID: 23671775
• Update Time: 2025-04-21

potassium 3-acetyl-6-methyl-4-oxo-4H-pyran-2-olate Chemical and Physical Properties

Names and Identifiers

• potassium 3-acetyl-6-methyl-4-oxo-4H-pyran-2-olate
• Potassium Dehydroacetate
• 2H-Pyran-2,4(3H)-dione, 3-acetyl-6-methyl-, ion(1-), potassium
• DTXSID40972510
• Potassium 3-acetyl-6-methyl-2,4-dioxo-3,4-dihydro-2H-pyran-3-ide
• 57020-07-2

• Inchi： 1S/C8H7O4.K/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3H,1-2H3;/q-1;+1
• InChI Key： CYTMSUFQXVURGG-UHFFFAOYSA-N
• SMILES： [K+].O1C(C)=CC([C-](C(C)=O)C1=O)=O

Computed Properties

• Exact Mass: 205.99811
• Monoisotopic Mass: 205.998141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 352.8°C at 760 mmHg
• Flash Point: 149.2°C
• PSA: 66.43